Cas no 436088-94-7 (5-tert-butyl-3-methylfuran-2-carboxylic acid)

• Product Name: 5-tert-butyl-3-methylfuran-2-carboxylic acid
• CAS No: 436088-94-7
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD03274773
• CID: 929078
• PubChem ID: 3151895
• Update Time: 2025-10-28

5-tert-butyl-3-methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-3-methyl-furan-2-carboxylic acid
• 3-methyl-5-tert-butyldiphenylmethane
• 3-methyl-5-tert-butylfuran-2-carboxylic acid
• Benzene,1-(1,1-dimethylethyl)-3-methyl-5-(phenylmethyl)
• 5-tert-butyl-3-methylfuran-2-carboxylic acid
• EN300-252714
• A913688
• 5-(tert-Butyl)-3-methylfuran-2-carboxylic acid
• AKOS000601342
• CS-0312135
• SCHEMBL3229871
• DB-206451
• MFCD03274773
• CHEMBL1531972
• SY272015
• BAS 05240580
• 5-(tert-Butyl)-3-methylfuran-2-carboxylicacid
• SMR000274844
• MLS000856487
• 436088-94-7
• HMS1681D04
• 3-methyl-5-t-butylfuran-2-carbox-ylic acid
• HMS2664B06

• MDL： MFCD03274773
• Inchi： 1S/C10H14O3/c1-6-5-7(10(2,3)4)13-8(6)9(11)12/h5H,1-4H3,(H,11,12)
• InChI Key： ZWQUKLHDVRKODH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 182.09400
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44000
• LogP: 2.58370

5-tert-butyl-3-methylfuran-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-tert-butyl-3-methylfuran-2-carboxylic acid

Introduction to 5-tert-butyl-3-methylfuran-2-carboxylic acid (CAS No. 436088-94-7) and Its Emerging Applications in Chemical Biology

5-tert-butyl-3-methylfuran-2-carboxylic acid, identified by the chemical identifier CAS No. 436088-94-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its furan backbone substituted with a tert-butyl group at the 5-position and a methyl group at the 3-position, presents a unique combination of functional groups that make it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 5-tert-butyl-3-methylfuran-2-carboxylic acid incorporates both lipophilic and polar features, which are essential for optimizing pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of the carboxylic acid moiety at the 2-position further enhances its potential as a precursor for various pharmacophores, including esters, amides, and other derivatives that are commonly employed in drug design.

In recent years, there has been a surge in research focused on harnessing natural product-inspired scaffolds for the discovery of new therapeutic agents. Furan derivatives, in particular, have emerged as a privileged class of compounds due to their diverse biological activities and structural versatility. The 5-tert-butyl-3-methylfuran-2-carboxylic acid scaffold aligns well with this trend, offering a platform for the synthesis of molecules with potential applications in areas such as anti-inflammatory, antimicrobial, and anticancer therapies.

One of the most compelling aspects of 5-tert-butyl-3-methylfuran-2-carboxylic acid is its utility as a building block for constructing more complex molecules through various chemical transformations. For instance, the carboxylic acid group can be readily activated via esterification or amidation to introduce different functionalities, while the furan ring itself can undergo modifications such as hydroxylation or alkylation to fine-tune biological activity. These chemical handles make it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

Recent advancements in computational chemistry have further accelerated the discovery process by enabling virtual screening and molecular docking studies. These methodologies allow researchers to rapidly evaluate the binding affinity of 5-tert-butyl-3-methylfuran-2-carboxylic acid derivatives to target proteins, thereby facilitating the identification of lead compounds with high therapeutic potential. Such computational approaches are particularly valuable in complementing experimental efforts, reducing the time and cost associated with traditional drug discovery pipelines.

The synthesis of 5-tert-butyl-3-methylfuran-2-carboxylic acid itself has been optimized through several methodologies, including catalytic hydrogenation, cross-coupling reactions, and organometallic transformations. These synthetic strategies not only highlight the versatility of the compound but also provide insights into its reactivity patterns, which can be leveraged for further derivatization. The ability to produce this compound in high purity and yield is crucial for its application in downstream biological assays and preclinical studies.

In addition to its synthetic utility, 5-tert-butyl-3-methylfuran-2-carboxylic acid has shown promise in several preclinical models. For example, derivatives of this scaffold have demonstrated inhibitory activity against certain enzymes implicated in inflammatory pathways, suggesting their potential as novel anti-inflammatory agents. Furthermore, preliminary studies have indicated that modifications to the furan ring can alter binding interactions with specific protein targets, leading to enhanced efficacy or reduced toxicity compared to parent compounds.

The growing interest in green chemistry has also influenced the approach to synthesizing 5-tert-butyl-3-methylfuran-2-carboxylic acid, with researchers exploring sustainable methodologies that minimize waste and reduce environmental impact. Catalytic processes that employ recyclable ligands or renewable feedstocks are particularly favored in this context. Such environmentally conscious approaches not only align with regulatory expectations but also contribute to cost-effective production on an industrial scale.

As our understanding of biological systems continues to evolve, so too does our appreciation for the complexity inherent in drug design. The multifaceted nature of 5-tert-butyl-3-methylfuran-2-carboxylic acid, encompassing its structural features, synthetic accessibility, and biological potential, positions it as a cornerstone molecule in modern medicinal chemistry. By leveraging this compound as a starting point for innovation, researchers can continue to uncover new therapeutic strategies that address unmet medical needs.

In conclusion,5-tert-butyl-3-methylfuran-2-carboxylic acid (CAS No. 436088-94-7) represents a compelling example of how structural diversity can be harnessed for pharmaceutical development. Its unique combination of functional groups and synthetic tractability makes it an invaluable asset for chemists engaged in drug discovery. As research progresses，this compound is likely to play an increasingly significant role in shaping future therapeutic landscapes across multiple disease areas.